Cas no 88798-11-2 (Phenol, 2-chloro-4-(difluoromethoxy)-)

• Product Name: Phenol, 2-chloro-4-(difluoromethoxy)-
• CAS No: 88798-11-2
• MF: C₇H₅ClF₂O₂
• MW: 194.563208341599
• CID: 1931530
• PubChem ID: 13253421
• Update Time: 2025-10-05

Phenol, 2-chloro-4-(difluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-chloro-4-(difluoromethoxy)-
• 2-Chloro-4-(difluoromethoxy)phenol
• 88798-11-2

• Inchi： 1S/C7H5ClF2O2/c8-5-3-4(12-7(9)10)1-2-6(5)11/h1-3,7,11H
• InChI Key： QZOZYJUOCSRAHZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)OC(F)F)O

Computed Properties

• Exact Mass: 193.9946134Da
• Monoisotopic Mass: 193.9946134Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.5Ų

Additional information on Phenol, 2-chloro-4-(difluoromethoxy)-

Phenol, 2-chloro-4-(difluoromethoxy)- (CAS No. 88798-11-2): Properties, Applications, and Market Insights

Phenol, 2-chloro-4-(difluoromethoxy)- (CAS No. 88798-11-2) is a specialized chlorinated phenol derivative with a unique difluoromethoxy functional group. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "2-chloro-4-(difluoromethoxy)phenol uses" or "CAS 88798-11-2 supplier," highlighting its growing relevance in specialty chemical markets.

The molecular structure of Phenol, 2-chloro-4-(difluoromethoxy)- combines the reactivity of a phenolic hydroxyl group with the electron-withdrawing effects of both chloro and difluoromethoxy substituents. This configuration results in distinct physicochemical properties, including moderate solubility in organic solvents and stability under various conditions. Recent studies published in journals like the Journal of Fluorine Chemistry have explored its potential as a building block for fluorinated pharmaceutical intermediates, addressing the increasing demand for fluorine-containing drugs in modern medicine.

In the pharmaceutical sector, 2-chloro-4-(difluoromethoxy)phenol serves as a key precursor for developing anti-inflammatory compounds and central nervous system (CNS) drugs. Its difluoromethoxy group enhances metabolic stability—a feature highly sought after in drug design. Pharmaceutical chemists often search for "difluoromethoxy phenol derivatives in drug discovery" or "88798-11-2 synthetic applications," reflecting its importance in medicinal chemistry research.

The agrochemical industry utilizes Phenol, 2-chloro-4-(difluoromethoxy)- in formulating advanced crop protection agents. Its structural features contribute to the development of herbicides and fungicides with improved environmental profiles. With growing concerns about sustainable agriculture, queries like "eco-friendly chlorophenol alternatives" and "difluoromethoxy compounds in agriculture" have become trending topics, positioning this compound as a subject of innovation in green chemistry approaches.

Material scientists have investigated CAS 88798-11-2 for creating specialized polymers and coatings. The compound's ability to modify surface properties and enhance durability makes it valuable for high-performance materials. Recent patent filings reveal its incorporation in fluoropolymer composites used in aerospace and electronics applications, answering frequent industry searches for "novel fluorinated building blocks for materials."

The global market for 2-chloro-4-(difluoromethoxy)phenol has shown steady growth, driven by expanding applications in Asia-Pacific pharmaceutical hubs and European specialty chemical sectors. Industry reports tracking "chlorodifluoromethoxy phenol market trends" indicate increasing demand from research institutions and manufacturing facilities. Regulatory assessments confirm its compliant status for various industrial uses when handled according to standard safety protocols.

From a synthetic chemistry perspective, Phenol, 2-chloro-4-(difluoromethoxy)- offers multiple modification sites for selective functionalization. Modern green synthesis methods have improved production efficiency while reducing environmental impact—a response to the frequent search query "sustainable synthesis of halogenated phenols." Recent advancements in catalytic fluorination techniques have further optimized its manufacturing process.

Analytical characterization of 88798-11-2 typically involves HPLC, GC-MS, and NMR spectroscopy, with purity standards exceeding 98% for most applications. Quality control protocols address common purchaser concerns reflected in searches like "CAS 88798-11-2 purity specifications" and "analytical methods for difluoromethoxy phenols." Leading suppliers provide comprehensive technical data sheets to meet these information needs.

Environmental studies on 2-chloro-4-(difluoromethoxy)phenol have examined its biodegradation pathways and ecotoxicological profile. Research aligned with "environmental fate of fluorinated phenols" search trends demonstrates proper waste management practices can effectively mitigate ecological impacts. These findings support responsible industrial use while addressing sustainability concerns in chemical manufacturing.

Future research directions for Phenol, 2-chloro-4-(difluoromethoxy)- include exploring its potential in energy storage materials and advanced catalysis. The compound's unique electronic properties make it a candidate for battery electrolyte additives—a hot topic in energy research. Scientific literature increasingly connects this chemical with emerging technologies, as seen in rising searches for "fluorophenols in energy applications" across academic databases.